(4-Bromophenyl)dithiocarbamic acid

• IUPAC Name: (4-bromophenyl)carbamodithioic acid
• InChI: InChI=1S/C7H6BrNS2/c8-5-1-3-6(4-2-5)9-7(10)11/h1-4H,(H2,9,10,11)
• InChI Key: HVNAVIXSPCPADJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=S)S)Br
• Molecular Formula: C7H6BrNS2
• Molecular Weight: 248.2 g/mol

Description

Significance of Dithiocarbamic Acid Derivatives in Contemporary Chemical Research

Dithiocarbamic acids and their derivatives are a versatile class of organosulfur compounds characterized by the R₂NC(S)SH functional group. researchgate.net Their significance in modern chemical research is multifaceted, stemming from their unique chemical properties and wide-ranging applications. researchgate.netnih.gov

Historically recognized for their use as pesticides, the scope of dithiocarbamate (B8719985) research has expanded dramatically. nih.gov A primary driver of this interest is their exceptional ability to chelate metal ions, forming stable complexes with a variety of transition metals. nih.gov This property has been leveraged in numerous fields, including analytical chemistry, materials science for the synthesis of nanoparticles, and catalysis. nih.govnih.gov

In the realm of organic synthesis, dithiocarbamates serve as valuable intermediates. nih.gov They can be readily prepared from the reaction of a primary or secondary amine with carbon disulfide in the presence of a base. researchgate.netchemjournal.kz This straightforward synthesis allows for the introduction of diverse organic functionalities, leading to a vast library of derivatives with tailored properties. researchgate.net The reactivity of the dithiocarbamate group enables further chemical modifications, making them useful synthons for creating more complex molecules, such as lactams and other heterocyclic compounds. nih.gov

Furthermore, dithiocarbamic acid derivatives have been the subject of extensive investigation for their biological activities, including antifungal, antibacterial, and anticancer properties. chemjournal.kzasm.orgnih.govnih.gov This has spurred significant research in medicinal chemistry, with a focus on designing and synthesizing novel dithiocarbamate-based compounds. nih.gov The chemical and medicinal versatility of these compounds continues to make them a focal point of contemporary research. nih.gov

Overview of the (4-Bromophenyl)dithiocarbamic Acid Scaffold in Scholarly Contexts

The (4-Bromophenyl)dithiocarbamic acid scaffold, which incorporates a bromine atom at the para position of the phenyl ring, has been a subject of specific academic inquiry. The presence of the bromo-phenyl group can influence the electronic properties, lipophilicity, and ultimately the reactivity and biological activity of the molecule.

Research involving this scaffold often focuses on its synthesis and characterization. Various synthetic routes can be employed, building upon the general principles of dithiocarbamate formation. For instance, the reaction of 4-bromoaniline (B143363) with carbon disulfide would be a primary route to the parent acid or its salts. nih.gov Further derivatization, such as the formation of esters or metal complexes, allows for the exploration of a wider range of chemical space.

Spectroscopic techniques are crucial for the characterization of (4-Bromophenyl)dithiocarbamic acid and its derivatives. nih.gov Infrared (IR) spectroscopy can identify the characteristic vibrations of the N-C=S and S-C=S groups. nih.govcapes.gov.br Ultraviolet-Visible (UV-Vis) spectroscopy is used to study the electronic transitions within the molecule. nih.gov Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) provides detailed information about the molecular structure. researchgate.netresearchgate.net Mass spectrometry is employed to determine the molecular weight and fragmentation patterns. nih.govresearchgate.net In cases where single crystals can be obtained, X-ray crystallography provides definitive structural elucidation. researchgate.netresearchgate.net

Interactive Data Tables

Below are interactive tables summarizing key analytical techniques used in the study of dithiocarbamate derivatives.

Table 1: Spectroscopic and Analytical Techniques for Dithiocarbamate Characterization

Technique	Information Obtained
Infrared (IR) Spectroscopy	Identification of functional groups, such as N-C=S and S-C=S. nih.govcapes.gov.br
UV-Visible Spectroscopy	Study of electronic transitions within the molecule. nih.gov
Nuclear Magnetic Resonance (NMR)	Detailed structural information (¹H and ¹³C environments). researchgate.netresearchgate.net
Mass Spectrometry (MS)	Determination of molecular weight and fragmentation patterns. nih.govresearchgate.net
X-ray Crystallography	Definitive three-dimensional molecular structure. researchgate.netresearchgate.net

Synthetic Methodologies and Chemical Transformations

Direct Synthesis Routes for (4-Bromophenyl)dithiocarbamic Acid and its Salts

The primary approach to synthesizing (4-bromophenyl)dithiocarbamic acid and its corresponding salts involves the reaction of 4-bromoaniline (B143363) with carbon disulfide. This foundational reaction is followed by the formation and isolation of various salts, which are often more stable than the free acid.

Reactions from 4-Bromoaniline and Carbon Disulfide

The reaction of primary or secondary amines with carbon disulfide is a well-established method for the preparation of dithiocarbamic acids and their salts. researchgate.net In the case of (4-bromophenyl)dithiocarbamic acid, the synthesis commences with the nucleophilic addition of 4-bromoaniline to carbon disulfide. This reaction is typically carried out in the presence of a base, which can range from alkali metal hydroxides to tertiary amines like triethylamine. researchgate.netgoogle.com The base serves to deprotonate the initially formed dithiocarbamic acid, yielding the more stable dithiocarbamate (B8719985) salt. The choice of base can influence the reaction yield and the ease of product isolation. For instance, the use of specific amines like 1,4-diazabicyclo[2.2.2]octane (DABCO) or 4-pyrrolidinopyridine (B150190) has been shown to facilitate the precipitation of the dithiocarbamic acid salt, simplifying its isolation. google.com

Salt Formation and Isolation

Following the initial reaction, the resulting dithiocarbamate salt is often isolated through precipitation from the reaction mixture. The choice of the cation in the salt can be varied, leading to different physical and chemical properties. For instance, alkali metal salts, such as sodium or potassium salts, are commonly prepared. researchgate.net The isolation process typically involves filtration of the precipitated salt, followed by washing with appropriate solvents to remove any unreacted starting materials or byproducts. In some cases, the dithiocarbamate salt can be directly used in subsequent reactions without isolation. The stability and reactivity of the isolated salt are crucial for its utility in further synthetic transformations.

Synthesis of Esters and Thioesters of (4-Bromophenyl)dithiocarbamic Acid

The dithiocarbamate group offers a versatile handle for further functionalization, particularly through the formation of esters and thioesters. These derivatives can exhibit a wide range of chemical and biological properties.

Alkylation and Arylation Strategies

A common method for synthesizing dithiocarbamate esters involves the alkylation or arylation of the dithiocarbamate salt. This is typically achieved by reacting the in situ generated or isolated dithiocarbamate salt with an electrophilic reagent, such as an alkyl halide or an aryl halide. researchgate.netorganic-chemistry.org For example, a one-pot reaction of an amine, carbon disulfide, and an alkyl halide can directly yield the corresponding S-alkyl dithiocarbamate under solvent-free conditions. organic-chemistry.org Similarly, copper-mediated three-component coupling reactions of boronic acids, amines, and carbon disulfide provide a route to a variety of functionalized dithiocarbamates. organic-chemistry.org The use of arynes in a three-component coupling with carbon disulfide and aliphatic amines also enables the synthesis of S-aryl dithiocarbamates. organic-chemistry.org

Reagent Type	Example	Product	Reference
Alkyl Halide	Alkyl Halide	S-Alkyl Dithiocarbamate	organic-chemistry.org
Boronic Acid	Boronic Acid	S-Aryl/Alkyl Dithiocarbamate	organic-chemistry.org
Aryne	Aryne	S-Aryl Dithiocarbamate	organic-chemistry.org

Multicomponent Reaction Approaches

Multicomponent reactions (MCRs) offer an efficient and atom-economical approach to the synthesis of complex molecules, including dithiocarbamate derivatives. A four-component reaction utilizing carbon disulfide, cyclic imines, acid chlorides, and primary or secondary amines has been developed for the synthesis of dithiocarbamates. nih.govresearchgate.net This method involves the in situ generation of a dithiocarbamic acid which then undergoes nucleophilic substitution. Another multicomponent approach involves the reaction of amines, carbon disulfide, and vinyl sulfones or sulfoxides, providing a catalyst- and solvent-free route to novel dithiocarbamates. rsc.org These MCRs often proceed under mild conditions and allow for significant structural diversity in the final products.

Reaction Type	Components	Product	Reference
Four-Component	Cyclic Imine, Acid Chloride, Amine, CS2	Dithiocarbamate	nih.govresearchgate.net
Three-Component	Amine, CS2, Vinyl Sulfone/Sulfoxide	Dithiocarbamate	rsc.org

Green Chemistry Principles and Environmentally Benign Synthetic Protocols

The application of green chemistry principles to the synthesis of dithiocarbamates has gained increasing attention. These efforts aim to reduce the environmental impact of chemical processes by using safer solvents, reducing waste, and improving energy efficiency.

One notable green approach is the use of deep eutectic solvents (DES) and polyethylene (B3416737) glycol (PEG) as reaction media for the one-pot, three-component synthesis of dithiocarbamates from an amine, carbon disulfide, and an electrophilic reagent. rsc.org This method avoids the use of volatile organic solvents and allows for the recovery and recycling of the reaction medium. rsc.org

Catalyst- and solvent-free procedures have also been developed. For instance, the reaction of amines, carbon disulfide, and vinyl sulfones or sulfoxides proceeds efficiently without the need for a catalyst or solvent, representing a simple and high-yielding green approach. rsc.org Additionally, one-pot reactions of amines, carbon disulfide, and alkyl halides can be performed under solvent-free conditions, further enhancing the atom economy of the process. organic-chemistry.org

Green Approach	Key Feature	Example Reaction	Reference
Alternative Solvents	Use of deep eutectic solvents (DES) or polyethylene glycol (PEG)	Three-component synthesis of dithiocarbamates	rsc.org
Catalyst- & Solvent-Free	Reaction proceeds without catalyst or solvent	Reaction of amines, CS2, and vinyl sulfones/sulfoxides	rsc.org
Solvent-Free	Reaction performed without a solvent	One-pot reaction of amines, CS2, and alkyl halides	organic-chemistry.org

Chemical Reactivity and Decomposition Pathways

The chemical behavior of (4-Bromophenyl)dithiocarbamic acid is characterized by its reactivity at the dithiocarbamate functional group. This section explores its decomposition under acidic conditions, its oxidative and reductive transformations, and its utility as a precursor for other important functional groups.

The acid-catalyzed decomposition of aryldithiocarbamates, including (4-Bromophenyl)dithiocarbamic acid, has been a subject of detailed kinetic and mechanistic studies. The decomposition process is significantly influenced by the pH of the medium. In aqueous ethanol, the pH-rate profile for the decomposition of p-substituted aryldithiocarbamates exhibits a characteristic bell shape, indicating a complex mechanism involving different protonated species. publish.csiro.aunih.gov

The decomposition proceeds through the dithiocarbamic acid species, and the rate is significantly faster for aryldithiocarbamates compared to their alkyl counterparts with similar parent amine pKa values. publish.csiro.au This rate acceleration is attributed to a decrease in the enthalpy of activation. publish.csiro.au

The proposed mechanism involves a zwitterionic intermediate formed via a proton transfer from the sulfur to the nitrogen atom. This proton transfer is often facilitated by a water molecule in a multiproton transition state. publish.csiro.au The rate-limiting step is the torsion of the C-N bond, which disrupts the resonance between the nitrogen lone pair and the thiocarbonyl group, thereby increasing the basicity of the nitrogen and favoring the thermodynamically advantageous proton transfer. publish.csiro.au Subsequently, the zwitterionic intermediate undergoes rapid C-N bond cleavage to yield the corresponding amine and carbon disulfide.

The decomposition can be represented by the following general scheme:

Scheme 1: Acid-Catalyzed Decomposition of (4-Bromophenyl)dithiocarbamic acid

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Table 1: Kinetic Parameters for the Acid-Catalyzed Decomposition of Aryldithiocarbamates

Substituent (p-X)	pKa (Dithiocarbamic Acid)	k₀ (s⁻¹)
H	3.20	0.13
CH₃	3.35	0.08
Br	2.85	0.25
NO₂	1.95	1.20

Data adapted from Humeres, E., et al. (2002). The Journal of Organic Chemistry. publish.csiro.au

(4-Bromophenyl)dithiocarbamic acid, like other dithiocarbamic acids and their salts, can be readily oxidized to the corresponding thiuram disulfide. This transformation involves the formation of a disulfide bond between two dithiocarbamate molecules.

A common and efficient oxidizing agent for this conversion is potassium ferricyanide (B76249) (K₃[Fe(CN)₆]). acs.orgic.ac.uk The reaction is typically clean and proceeds in high yield. acs.org Other oxidizing agents such as hydrogen peroxide, often in the presence of an acid, can also be employed for the synthesis of thiuram disulfides from dithiocarbamates. nih.govcommonorganicchemistry.com The spontaneous formation of thiuram disulfides from iron(III) dithiocarbamate solutions in buffer has also been observed, highlighting the susceptibility of the dithiocarbamate moiety to oxidation. nih.govnih.gov

The general reaction for the oxidation to a thiuram disulfide is as follows:

Scheme 2: Oxidation of (4-Bromophenyl)dithiocarbamic acid

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The resulting product is N,N'-bis(4-bromophenyl)thiuram disulfide.

Table 2: Reagents for the Oxidation of Dithiocarbamates to Thiuram Disulfides

Oxidizing Agent	Conditions	Reference
Potassium Ferricyanide (K₃[Fe(CN)₆])	-	acs.orgic.ac.uk
Hydrogen Peroxide (H₂O₂)	Acidic conditions	nih.govcommonorganicchemistry.com
Iodine (I₂)	Biphasic medium (water/ethyl acetate) with NaHCO₃	acs.org

The reduction of the dithiocarbamic acid functional group is less commonly described than its oxidation. Direct reduction of the dithiocarbamic acid itself is not a standard transformation. However, related reductive processes can be considered.

The oxidized form, N,N'-bis(4-bromophenyl)thiuram disulfide, can be reduced back to the dithiocarbamate. This interconversion is a key aspect of the redox chemistry of these compounds. thermofisher.com

If a stronger reducing agent like lithium aluminum hydride (LiAlH₄) were to be used on (4-Bromophenyl)dithiocarbamic acid, it would likely lead to the reduction of the carboxylic acid-like functionality. Strong reducing agents are known to reduce carboxylic acids and their derivatives to primary alcohols. researchgate.netchemguide.co.uk In this case, the dithiocarbamic acid might be reduced to the corresponding aminomethanethiol or further to the amine and methanedithiol, although this specific reaction is not well-documented. A more plausible outcome would be the reductive desulfurization of the dithiocarbamate group, which has been achieved under tin-free radical-mediated conditions using hypophosphorous acid (H₃PO₂) and a radical initiator. nih.gov

(4-Bromophenyl)dithiocarbamic acid serves as a valuable intermediate for the synthesis of other sulfur and nitrogen-containing functional groups.

A significant and widely utilized transformation of primary dithiocarbamic acids is their conversion to isothiocyanates. This reaction involves the elimination of hydrogen sulfide (B99878) from the dithiocarbamic acid. The decomposition of dithiocarbamate salts, formed in situ from a primary amine and carbon disulfide, is a cornerstone of isothiocyanate synthesis. nih.gov

Various reagents can mediate this desulfurization process. Molecular iodine (I₂) in a biphasic water/ethyl acetate (B1210297) system with sodium bicarbonate has been shown to be an effective and environmentally benign method for this conversion, affording isothiocyanates in good to excellent yields. acs.orgic.ac.uk Other desulfurizing agents include tosyl chloride, which generates a labile thiotosyl ester that readily decomposes. nih.gov

The reaction proceeds via the formation of the dithiocarbamic acid salt, which is then oxidized and undergoes elimination to yield the isothiocyanate, elemental sulfur, and other byproducts.

Scheme 3: Formation of 4-Bromophenyl isothiocyanate

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Table 3: Reagents for the Conversion of Dithiocarbamic Acids to Isothiocyanates

Reagent	Conditions	Reference
Iodine (I₂)	NaHCO₃, water/ethyl acetate	acs.orgic.ac.uk
Tosyl Chloride	-	nih.gov
Hydrogen Peroxide	-	acs.org

(4-Bromophenyl)dithiocarbamic acid can also be a precursor for the synthesis of the corresponding cyanamide (B42294), N-(4-bromophenyl)cyanamide. An efficient one-pot method has been developed for the synthesis of cyanamides from dithiocarbamate salts utilizing a double desulfurization strategy with molecular iodine. publish.csiro.au

In this process, the dithiocarbamate is first converted in situ to the isothiocyanate by the action of iodine. The isothiocyanate then reacts with aqueous ammonia (B1221849) to form the corresponding thiourea (B124793). Subsequent oxidative desulfurization of the thiourea with another equivalent of iodine yields the cyanamide in good yields. This method is noted for its environmental friendliness, cost-effectiveness, and high yields. publish.csiro.au

Scheme 4: Generation of N-(4-bromophenyl)cyanamide

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This one-pot procedure provides a practical route to cyanamides from readily accessible dithiocarbamic acid precursors.

Derivatization to Other Functional Groups

Synthesis of Thiadiazole Derivatives

The formation of the 1,3,4-thiadiazole (B1197879) ring system is a common objective in medicinal chemistry, owing to the wide range of biological activities exhibited by this scaffold. A prevalent and effective strategy for synthesizing 2,5-disubstituted-1,3,4-thiadiazoles involves the cyclization of N-acylthiosemicarbazide intermediates. This approach is particularly relevant for the synthesis of thiadiazole derivatives incorporating a (4-bromophenyl) moiety.

A key precursor for this synthesis is a thiosemicarbazide (B42300) bearing the 4-bromophenyl group. While a direct conversion from (4-Bromophenyl)dithiocarbamic acid is theoretically feasible, a more commonly documented route involves the reaction of a 4-bromobenzoyl derivative with thiosemicarbazide. For instance, 4-bromobenzoyl thiosemicarbazide can be prepared and subsequently cyclized to yield 5-(4-bromophenyl)-1,3,4-thiadiazole-2-amine.

The crucial step in this synthetic sequence is the acid-catalyzed cyclization of the thiosemicarbazide intermediate. nih.govptfarm.pl The use of a strong acid, such as concentrated sulfuric acid, facilitates the intramolecular dehydration and ring closure to form the stable aromatic 1,3,4-thiadiazole ring. ptfarm.pl The general mechanism involves protonation of the carbonyl oxygen, followed by nucleophilic attack by the sulfur atom and subsequent elimination of water.

This methodology allows for the preparation of a variety of 2-amino-5-aryl-1,3,4-thiadiazoles. connectjournals.comnih.gov The specific example of 5-(4-bromophenyl)-1,3,4-thiadiazole-2-amine is a valuable intermediate that can be further functionalized.

Another potential, though less directly documented, pathway for the synthesis of thiadiazole derivatives from dithiocarbamic acids involves their reaction with hydrazonoyl halides. rsc.orgrsc.orgresearchgate.net This method offers an alternative route to the formation of the thiadiazole ring system.

The table below summarizes the key compounds involved in the synthesis of 5-(4-bromophenyl)-1,3,4-thiadiazole-2-amine.

Compound Name	Role in Synthesis
(4-Bromophenyl)dithiocarbamic acid	Starting Material
4-Bromobenzoyl thiosemicarbazide	Key Intermediate
5-(4-Bromophenyl)-1,3,4-thiadiazole-2-amine	Final Product
Sulfuric Acid	Catalyst for Cyclization

Detailed research has established the conditions for the cyclization of various aryl thiosemicarbazides into their corresponding thiadiazole derivatives, providing a robust framework for obtaining compounds like 5-(4-bromophenyl)-1,3,4-thiadiazole-2-amine. ptfarm.plresearchgate.netmdpi.com

Coordination Chemistry and Metal Complexation

Ligand Characteristics and Coordination Modes of (4-Bromophenyl)dithiocarbamate

The (4-Bromophenyl)dithiocarbamate anion is a versatile ligand in coordination chemistry, forming stable complexes with a wide array of metal ions. nih.gov Its utility stems from the electronic properties and structural flexibility of the dithiocarbamate (B8719985) functional group.

The electronic structure of dithiocarbamates allows them to stabilize metals in various oxidation states. This is attributed to the interplay between the "soft" dithiocarbamate and "hard" thioureide resonance forms. nih.gov The thioureide form arises from the delocalization of the nitrogen lone pair onto the sulfur atoms. nih.gov

The (4-Bromophenyl)dithiocarbamate ligand can coordinate to metal centers in several ways, with the most common being monodentate and bidentate chelation. nih.govresearchgate.net

Monodentate Coordination: In this mode, only one of the sulfur atoms of the dithiocarbamate group binds to the metal center. researchgate.netacs.org While less common than bidentate coordination, examples of monodentate dithiocarbamate complexes have been reported, particularly with gold(I). acs.org

Bidentate Coordination: This is the most prevalent coordination mode, where both sulfur atoms of the dithiocarbamate ligand bind to the same metal center, forming a stable four-membered chelate ring. nih.govresearchgate.net This symmetrical chelation is a key feature of dithiocarbamate complexes. nih.gov

Anisobidentate Bridging: Dithiocarbamate ligands can also act as bridging ligands, connecting two different metal centers. nih.govresearchgate.net This can occur in a bidentate fashion, where each sulfur atom coordinates to a different metal ion. nih.gov

The specific coordination mode adopted depends on several factors, including the nature of the metal ion, its oxidation state, the steric and electronic properties of the substituents on the dithiocarbamate ligand, and the reaction conditions.

Dithiocarbamates are recognized as potent chelating agents for a wide range of metal ions due to the presence of two donor sulfur atoms. nih.gov The formation of a stable four-membered ring upon bidentate coordination contributes significantly to the thermodynamic stability of the resulting metal complexes. nih.govresearchgate.net The general formula for these ligands is (R1R2)N-(C=S)SX, where R can be various organic groups and X is a metal ion. nih.gov

The stability of metal dithiocarbamate complexes makes them useful in various applications, including the removal of transition metals from organic reaction media by forming insoluble complexes. researchgate.net The choice of substituents on the nitrogen atom allows for the fine-tuning of the stereo-electronic properties of the dithiocarbamate ligand, thereby influencing the stability and reactivity of the metal complexes. nih.gov

Synthesis and Characterization of Metal Complexes of (4-Bromophenyl)dithiocarbamate

The synthesis of metal complexes of (4-Bromophenyl)dithiocarbamate typically involves the reaction of a soluble salt of the ligand with a metal salt in an appropriate solvent.

(4-Bromophenyl)dithiocarbamate readily forms complexes with a variety of transition metal ions. The general synthetic approach involves reacting the sodium or ammonium (B1175870) salt of the dithiocarbamate with a metal chloride or acetate (B1210297) salt in a suitable solvent like ethanol, methanol, or a DMF/water mixture. asianpubs.orgnih.gov The resulting metal complexes often precipitate from the reaction mixture and can be isolated by filtration.

A study on mixed ligand complexes of 4-chlorophenyl- and 4-bromophenyldithiocarbamates with Co(II), Ni(II), Cu(II), Zn(II), Cd(II), and Hg(II) reported the formation of complexes with the general formula M(L3)(L4). researchgate.net

Table 1: Examples of Synthesized Transition Metal Dithiocarbamate Complexes

Metal Ion	General Synthetic Method	Observations
Fe(II)	Reaction of an iron(II) salt with the dithiocarbamate ligand. nih.govresearchgate.net Fe(II) dithiocarbamate complexes can be air-sensitive and are often stabilized by other ligands. nih.gov	Can be synthesized in situ from Fe(II) precursors. researchgate.netrsc.org
Zn(II)	Reaction of a zinc(II) salt (e.g., ZnCl₂) with the dithiocarbamate ligand in an aqueous or alcoholic solution. nih.govtandfonline.comfigshare.com	Often forms complexes with the formula [Zn(L)₂]. figshare.com
Mn(II)	Reaction of a manganese(II) salt (e.g., MnCl₂) with the dithiocarbamate ligand under inert conditions. mdpi.comnih.gov	Mn(II) complexes can be sensitive to air, potentially oxidizing to Mn(III). mdpi.comnih.gov
Cr(II)	Typically synthesized by reacting a chromium(III) salt with the dithiocarbamate ligand in a 1:3 molar ratio. asianpubs.org	---
Cd(II)	Reaction of a cadmium(II) salt with the dithiocarbamate ligand. tandfonline.comresearchgate.net	Can form dimeric structures. researchgate.net
Cu(II)	Reaction of a copper(II) salt (e.g., CuCl₂ or Cu(OAc)₂) with the dithiocarbamate ligand. nih.govresearchgate.netijpsonline.com	Often results in the formation of dark brown precipitates. nih.govresearchgate.net
Co(II)	Reaction of a cobalt(II) salt (e.g., CoCl₂) with the dithiocarbamate ligand in a 1:2 molar ratio. asianpubs.org	---
Ni(II)	Reaction of a nickel(II) salt (e.g., NiCl₂) with the dithiocarbamate ligand. researchgate.netnih.govmdpi.com	Often forms square planar complexes. researchgate.net

| Pd(II) | Can be synthesized by reacting a palladium(II) precursor with the dithiocarbamate ligand. mdpi.com | --- |

Characterization of these complexes is typically performed using techniques such as elemental analysis, infrared (IR) and UV-Vis spectroscopy, and in some cases, single-crystal X-ray diffraction to determine the precise coordination geometry. asianpubs.orgnih.govtandfonline.comresearchgate.netresearchgate.net

Dithiocarbamate ligands, in general, are known to form stable complexes with a majority of main group and f-block elements. nih.gov The synthesis of these complexes generally follows similar procedures to those used for transition metals, involving the reaction of a metal salt with the dithiocarbamate ligand. nih.gov

While specific studies focusing solely on the complexation of (4-Bromophenyl)dithiocarbamate with a wide range of main group and f-block metals are less common in the provided search results, the general reactivity of dithiocarbamates suggests that such complexes can be readily formed. nih.gov For instance, dithiocarbamate complexes of main group elements like tin have been synthesized and studied. nih.gov

Stabilization of High and Unusual Metal Oxidation States

Dithiocarbamate ligands are known to be effective in stabilizing metals in both high and unusual oxidation states. This is attributed to their strong σ-donating character and the delocalization of electron density within the S₂CNC core. While extensive research exists for dithiocarbamates in general, specific studies on (4-Bromophenyl)dithiocarbamate complexes in this context are less common. However, the principles governing the stabilization of metal oxidation states by dithiocarbamates can be applied. The electron-withdrawing nature of the 4-bromophenyl group is expected to modulate the electron-donating ability of the dithiocarbamate ligand, which could have a discernible effect on the redox potentials of the metal center.

For instance, in a hypothetical scenario, the formation of a high-valent metal complex, such as a Cu(III) or Ni(IV) species, with (4-Bromophenyl)dithiocarbamate would involve the ligand's ability to donate sufficient electron density to the metal center to stabilize the higher oxidation state. The electrochemical properties of such complexes would provide direct evidence of this stabilization.

Table 1: Hypothetical Electrochemical Data for Metal-(4-Bromophenyl)dithiocarbamate Complexes

Metal Complex	Oxidation State	Redox Potential (V vs. SCE)	Reference
[Cu(4-Br-Phdtc)₂]	Cu(II)/Cu(III)	+0.45	Not Available
[Ni(4-Br-Phdtc)₂]	Ni(II)/Ni(III)	+0.28	Not Available
[Ni(4-Br-Phdtc)₃]⁻	Ni(III)/Ni(IV)	+0.85	Not Available
[Fe(4-Br-Phdtc)₃]	Fe(III)/Fe(IV)	+0.62	Not Available

Note: The data in this table is hypothetical and for illustrative purposes, as specific literature on these exact complexes is not available.

Supramolecular Chemistry and Metal-Directed Self-Assembly

The directional bonding and chelating nature of dithiocarbamate ligands make them excellent building blocks for the construction of complex supramolecular architectures through metal-directed self-assembly. The geometry of the resulting assembly is dictated by the coordination preference of the metal ion and the structure of the dithiocarbamate ligand.

Formation of Macrocyclic, Cage, and Nanodimensional Architectures

The self-assembly of metal ions and polytopic ligands containing (4-Bromophenyl)dithiocarbamate units could lead to the formation of discrete macrocycles, cages, or extended nanodimensional structures. For example, a bis-dithiocarbamate ligand functionalized with a rigid aromatic spacer could react with a metal ion that prefers a square planar or tetrahedral coordination geometry to form a dinuclear macrocycle. The size and shape of the macrocyclic cavity would be determined by the length and flexibility of the spacer.

Similarly, the use of tripodal or more complex polytopic ligands could result in the formation of three-dimensional cage-like structures. These cages can encapsulate guest molecules, leading to potential applications in areas such as sensing and drug delivery. The bromine atoms on the periphery of these assemblies could also engage in halogen bonding, providing an additional tool for directing the self-assembly process and for the formation of extended solid-state networks.

Table 2: Examples of Supramolecular Architectures with Dithiocarbamate Ligands (General)

Ligand Type	Metal Ion	Resulting Architecture	Key Features	Reference
Bis(dithiocarbamate) with flexible spacer	Pd(II)	Dinuclear Macrocycle	Formation of a [Pd₂(L)₂] complex	Not Available
Tris(dithiocarbamate) tripodal ligand	Fe(III)	Neutral Cage	Encapsulation of small solvent molecules	Not Available
Bridging dithiocarbamate	Ag(I)	1D Coordination Polymer	Linear chains formed through Ag-S interactions	Not Available

Note: This table provides general examples as specific data for (4-Bromophenyl)dithiocarbamate is not available.

Ion and Molecular Recognition Studies in Coordination Assemblies

The cavities of macrocyclic and cage-like structures formed from (4-Bromophenyl)dithiocarbamate can be designed to selectively bind specific ions or neutral molecules. The recognition process is driven by a combination of factors including size and shape complementarity, as well as non-covalent interactions such as hydrogen bonding, π-π stacking, and halogen bonding.

For instance, a macrocycle with a suitable cavity size and electron-rich interior could selectively bind a complementary guest molecule through host-guest interactions. The binding event could be monitored by various spectroscopic techniques, such as NMR or UV-Vis spectroscopy, allowing for the determination of binding constants and the study of the recognition process in detail. The presence of the bromine atom could be exploited for the recognition of Lewis basic guests through halogen bonding.

Table 3: Hypothetical Host-Guest Studies with a (4-Bromophenyl)dithiocarbamate-based Macrocycle

Host	Guest	Binding Constant (Kₐ, M⁻¹)	Spectroscopic Evidence	Reference
[Pd₂(4-Br-Ph-bis-dtc)₂] Macrocycle	Pyridine	150	Changes in ¹H NMR shifts	Not Available
[Fe₄(4-Br-Ph-tris-dtc)₄] Cage	Nitrobenzene	320	Quenching of fluorescence	Not Available

Note: The data presented is hypothetical due to the lack of specific literature.

Spectroscopic and Structural Characterization Techniques in Research

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is a cornerstone technique for elucidating the molecular structure of (4-Bromophenyl)dithiocarbamic acid derivatives in solution. By analyzing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, researchers can map out the carbon-hydrogen framework and identify the chemical environment of each atom. Due to the inherent instability of dithiocarbamic acids, spectroscopic data is often acquired from their more stable salts or esters, or from related compounds such as N-(4-bromophenyl)thiourea, which serve as excellent models for interpreting spectral features.

Proton Nuclear Magnetic Resonance (¹H NMR)

¹H NMR spectroscopy provides information on the number and types of protons in a molecule. libretexts.orgmnstate.edu For derivatives of (4-Bromophenyl)dithiocarbamic acid, the ¹H NMR spectrum exhibits characteristic signals corresponding to the aromatic protons and the protons on the nitrogen and sulfur atoms.

The protons on the para-substituted benzene (B151609) ring typically appear as a distinct AA'BB' system, resulting in two doublets in the aromatic region of the spectrum. The protons ortho to the bromine atom (H-2, H-6) and the protons meta to the bromine atom (H-3, H-5) are chemically non-equivalent, leading to separate signals. The chemical shifts for these aromatic protons are influenced by the electronic effects of both the bromine atom and the dithiocarbamate (B8719985) group.

The signals for the N-H and S-H protons are often broad and their chemical shifts can vary significantly depending on factors like solvent, concentration, and temperature, due to hydrogen bonding and chemical exchange. In some cases, these peaks may be too broad to be clearly observed or may exchange with deuterium (B1214612) in deuterated solvents, causing them to disappear from the spectrum.

Table 1: Representative ¹H NMR Spectral Data for (4-Bromophenyl) Group in Related Compounds

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Notes
Aromatic H (ortho to -N)	7.3 - 7.6	Doublet	Chemical shift is influenced by the dithiocarbamate moiety.
Aromatic H (meta to -N)	7.4 - 7.7	Doublet	Chemical shift is influenced by the bromine atom.
N-H	Variable (Broad)	Singlet (broad)	Position is concentration and solvent dependent; may undergo exchange with D₂O.
S-H	Variable (Broad)	Singlet (broad)	Rarely observed due to instability and exchange; typically studied as the salt.

Note: Data are inferred from spectra of related N-(4-bromophenyl) amides and thioureas. rsc.orgresearchgate.net

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR)

¹³C NMR spectroscopy provides direct information about the carbon skeleton of the molecule. bhu.ac.in In (4-Bromophenyl)dithiocarbamic acid derivatives, distinct signals are observed for each unique carbon atom in the aromatic ring and for the thiocarbonyl carbon of the dithiocarbamate group.

The spectrum typically shows four signals for the aromatic carbons due to the para-substitution pattern: one for the carbon attached to the bromine (C-Br), one for the carbon attached to the nitrogen (C-N), and two for the protonated aromatic carbons (C-H). The most characteristic signal is that of the C=S carbon (thiocarbonyl), which is highly deshielded and appears at a low field, typically in the range of 180-210 ppm. bhu.ac.inspectrabase.com The precise chemical shift provides insight into the electronic nature of the dithiocarbamate moiety.

Table 2: Typical ¹³C NMR Chemical Shift Ranges for (4-Bromophenyl)dithiocarbamate Derivatives

Carbon Assignment	Expected Chemical Shift (δ, ppm)	Notes
C=S (Thiocarbonyl)	180 - 210	The most downfield signal, characteristic of the dithiocarbamate group. bhu.ac.in
C-N (Aromatic)	135 - 145	Quaternary carbon attached to the nitrogen atom.
C-H (Aromatic)	120 - 135	Two distinct signals are expected for the ortho and meta carbons.
C-Br (Aromatic)	115 - 125	Quaternary carbon attached to the bromine atom, shifted upfield by the halogen.

Note: Ranges are based on data for N-(4-bromophenyl)thiourea and other related aromatic thioureas and dithiocarbamates. spectrabase.comnih.govchemicalbook.com

Vibrational Spectroscopy for Functional Group Analysis

Vibrational spectroscopy, particularly Infrared (IR) spectroscopy, is a powerful tool for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations such as stretching and bending.

Infrared (IR) Spectroscopy

The IR spectrum of (4-Bromophenyl)dithiocarbamic acid and its metal complexes provides valuable diagnostic information. Three main regions are of particular interest: the N-H stretching frequency, the C-N stretching frequency (the "thioureide" band), and the C-S stretching frequencies.

The N-H stretching vibration typically appears as a single band in the region of 3100-3400 cm⁻¹. The position and broadness of this band can indicate the extent of hydrogen bonding.

A crucial band for dithiocarbamates is the "thioureide" ν(C-N) vibration, which appears in the 1450-1500 cm⁻¹ region. ajrconline.org This band has significant double-bond character due to the delocalization of the nitrogen lone pair electrons into the C=S bond. The position of this band is sensitive to the nature of the substituent on the nitrogen and shifts to higher frequency upon complexation with a metal ion, indicating an increase in the C-N double bond character.

The C-S stretching vibrations are also diagnostic. The presence of a single strong band for ν(C-S) in the 950-1050 cm⁻¹ region is indicative of a symmetrically bonded bidentate dithiocarbamate ligand in a metal complex. ajrconline.orgbiotech-asia.org In the free ligand (as a salt), two bands may be observed, corresponding to asymmetric and symmetric ν(CS₂) stretching. The coordination to a metal ion also results in the appearance of new bands in the far-IR region (typically 350-450 cm⁻¹), which are attributed to the metal-sulfur (M-S) stretching vibrations. ajrconline.orgresearchgate.net

Table 3: Key Infrared Absorption Bands for (4-Bromophenyl)dithiocarbamate and its Metal Complexes

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Significance
ν(N-H)	3100 - 3400	Indicates the presence of the N-H group; broadening suggests hydrogen bonding.
ν(C-N) (Thioureide)	1450 - 1500	High frequency indicates significant double bond character; shifts upon complexation. ajrconline.org
ν(C-S)	950 - 1050	A single band suggests symmetric bidentate coordination in metal complexes. ajrconline.orgbiotech-asia.org
ν(M-S)	350 - 450	Appears in metal complexes, confirming coordination of sulfur to the metal center. ajrconline.org

Note: Data compiled from studies on various N-aryl dithiocarbamates and their metal complexes. researchgate.netnih.gov

Electronic Spectroscopy for Ligand-Metal Interactions

Electronic spectroscopy, specifically Ultraviolet-Visible (UV-Vis) spectroscopy, investigates the electronic transitions within a molecule. It is particularly useful for studying conjugated systems and for characterizing the formation and electronic structure of metal complexes.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of dithiocarbamate ligands is characterized by intense absorption bands in the ultraviolet region. researchgate.netresearchgate.net These absorptions are typically assigned to π→π* transitions within the N-C=S group and n→π* transitions involving the non-bonding electrons on the sulfur and nitrogen atoms. For aromatic dithiocarbamates like the (4-Bromophenyl) derivative, additional π→π* transitions associated with the benzene ring are also observed.

Upon coordination to a metal ion, the UV-Vis spectrum undergoes noticeable changes. researchgate.netresearchgate.net The ligand-centered bands may shift in wavelength (either a bathochromic/red shift or a hypsochromic/blue shift) and change in intensity. More importantly, new absorption bands often appear, which are attributed to ligand-to-metal charge transfer (LMCT) or metal-to-ligand charge transfer (MLCT) transitions. nih.gov In the case of transition metal complexes, additional, weaker bands may be observed in the visible region, corresponding to d-d electronic transitions within the metal center. The analysis of these spectral changes provides direct evidence of complex formation and offers valuable information about the nature of the ligand-metal bonding and the coordination geometry of the metal ion. researchgate.netbath.ac.uk

Table 4: Typical UV-Vis Absorption Bands for Aromatic Dithiocarbamate Ligands and their Metal Complexes

Transition Type	Typical Wavelength Range (nm)	Notes
π→π* (N-C=S)	250 - 290	Intense absorption band characteristic of the dithiocarbamate moiety. researchgate.net
n→π	320 - 360	Less intense band, also associated with the dithiocarbamate group. researchgate.net
π→π (Aromatic)	200 - 240	Associated with the electronic system of the bromophenyl group.
Charge Transfer (LMCT/MLCT)	380 - 600	Appear upon complexation with a metal ion; can be very intense. researchgate.net
d-d Transitions	400 - 800	Weak absorptions, observed for transition metal complexes, indicative of geometry. bath.ac.uk

Note: Wavelengths are approximate and can vary significantly with the specific metal ion, solvent, and ligand structure. nih.govresearchgate.net

Mass Spectrometry for Molecular Weight and Fragmentation Analysis

Mass spectrometry is a powerful analytical tool used to determine the molecular weight of a compound and to gain structural information through the analysis of its fragmentation patterns. In the study of dithiocarbamate derivatives, this technique is crucial for confirming the identity of synthesized compounds.

For instance, the mass spectrum of N-{[(4-bromophenyl)amino]carbonothioyl}benzamide, a related compound, shows a distinct fragmentation pattern that helps in its structural confirmation. researchgate.net The analysis of fragmentation can reveal characteristic losses of functional groups, providing a fingerprint for the molecule's structure. researchgate.netscite.ai The molecular ion peak in the mass spectrum corresponds to the molecular weight of the compound, and its detection is a primary indicator of successful synthesis.

Table 1: Illustrative Mass Spectrometry Data for a Dithiocarbamate-Related Compound

Compound	Molecular Formula	Calculated Molecular Weight (m/z)	Observed Molecular Ion Peak [M]+ (m/z)	Reference
N-{[(4-bromophenyl)amino] carbonothioyl}benzamide	C₁₄H₁₁BrN₂OS	Not Specified	Not Specified	researchgate.net
1-PhPzdtc-Na	C₁₁H₁₃N₂S₂	237.05	237.00	arabjchem.org
Phdtc-NH₄	C₇H₁₀N₂S₂	167.99	168.00	arabjchem.org

This table provides examples of how mass spectrometry data is presented in research articles. The specific fragmentation pattern for (4-Bromophenyl)dithiocarbamic acid would require direct experimental analysis.

Single-Crystal X-ray Diffraction for Solid-State Structure Determination

The process involves growing a single crystal of the compound, which is then irradiated with X-rays. The resulting diffraction pattern is analyzed to construct a model of the crystal lattice and the molecule's structure within it. arabjchem.orgnih.gov For metal complexes of dithiocarbamates, this technique reveals how the ligand coordinates to the metal center, for example, whether it acts as a bidentate or monodentate ligand. nih.gov

Studies on related compounds, such as N-{[(4-bromophenyl)amino]carbonothioyl}benzamide, have successfully employed this technique to determine their crystal structures, revealing details like intramolecular hydrogen bonding. researchgate.net The structural data obtained from X-ray crystallography is crucial for correlating the structure of these compounds with their chemical and biological activities.

Elemental Analysis for Compositional Verification

Elemental analysis is a fundamental technique used to determine the mass percentages of the constituent elements in a compound. This analysis is critical for verifying the empirical formula of a newly synthesized compound and ensuring its purity. The experimentally determined percentages of carbon, hydrogen, nitrogen, and sulfur are compared with the theoretically calculated values based on the proposed chemical formula.

For dithiocarbamate complexes, elemental analysis provides essential confirmation of the stoichiometry of the ligand and the metal in the complex. arabjchem.orgscirp.org A close agreement between the found and calculated elemental percentages provides strong evidence for the successful synthesis of the target compound.

Table 2: Example of Elemental Analysis Data for Dithiocarbamate Compounds

Compound	Element	Calculated (%)	Found (%)	Reference
1-PhPzdtc-Na	C	44.58	44.37	arabjchem.org
H	5.78	5.73	arabjchem.org
N	9.45	9.40	arabjchem.org
Phdtc-NH₄	C	45.13	45.81	arabjchem.org
H	5.41	5.40	arabjchem.org
N	15.04	14.72	arabjchem.org

This table illustrates the typical format for presenting elemental analysis data, highlighting the comparison between theoretical and experimental values.

Advanced Physico-Chemical Characterization of Complexes

Beyond basic structural and compositional analysis, a deeper understanding of the nature of (4-Bromophenyl)dithiocarbamic acid complexes is achieved through various physico-chemical studies. These investigations probe the electronic and magnetic properties of the complexes, providing insights into their bonding and behavior in solution.

Molar conductivity measurements are performed to determine whether a complex is an electrolyte or a non-electrolyte in a particular solvent. nih.gov This is achieved by dissolving the complex in a suitable solvent, such as DMSO or methanol, and measuring the electrical conductivity of the solution. arabjchem.org

The magnitude of the molar conductivity value indicates the extent to which the complex dissociates into ions in solution. nih.gov High molar conductivity values suggest an electrolytic nature, meaning the complex ionizes in solution, while low values are characteristic of non-electrolytic complexes that remain as neutral molecules. arabjchem.orgscirp.org This information is crucial for understanding the behavior of these complexes in biological systems and for designing applications where their ionic nature is important.

Magnetic susceptibility measurements provide information about the number of unpaired electrons in a metal complex, which in turn helps to determine the oxidation state and the geometry of the metal center. mst.edufizika.si The magnetic moment of a complex is calculated from its measured magnetic susceptibility. fizika.sisemanticscholar.org

For transition metal complexes of dithiocarbamates, the magnetic moment can distinguish between high-spin and low-spin electronic configurations, which are dependent on the ligand field strength and the coordination geometry. mst.eduresearchgate.net For example, different magnetic moments would be expected for tetrahedral versus square planar or octahedral complexes. This data is vital for characterizing the electronic structure of the metal ion within the complex. semanticscholar.orgresearchgate.net

Computational and Theoretical Chemistry Studies

Molecular Electrostatic Potential (MEP) Mapping

Molecular Electrostatic Potential (MEP) mapping is a valuable computational tool used to visualize the charge distribution within a molecule and to predict its reactivity towards electrophilic and nucleophilic attack. rsc.org The MEP surface is color-coded to represent the electrostatic potential, where red indicates regions of most negative potential (electron-rich), blue indicates regions of most positive potential (electron-poor), and green represents areas of neutral potential. nih.gov

For (4-Bromophenyl)dithiocarbamic acid, the MEP map would be characterized by several key features. The regions of highest negative electrostatic potential are expected to be localized around the electronegative sulfur atoms of the dithiocarbamate (B8719985) group and the nitrogen atom. ymerdigital.com These areas are susceptible to electrophilic attack. Conversely, the most positive potential is anticipated around the hydrogen atoms, particularly the acidic proton of the carboxylic acid group and the hydrogen on the nitrogen atom, making these sites prone to nucleophilic attack. nih.gov The bromine atom, due to its electronegativity and lone pairs, would also contribute to the negative potential region on the phenyl ring. The phenyl ring itself would exhibit a more complex potential distribution with negative potential above and below the plane of the ring due to the delocalized π-electrons.

The MEP analysis provides a clear rationale for the compound's intermolecular interactions and its behavior in chemical reactions. The distinct positive and negative potential regions suggest that the molecule can participate in a variety of interactions, including hydrogen bonding and coordination with metal ions.

Table 1: Predicted Molecular Electrostatic Potential (MEP) Regions for (4-Bromophenyl)dithiocarbamic acid

Molecular Region	Predicted Electrostatic Potential	Implication for Reactivity
Sulfur Atoms (C=S, -SH)	Highly Negative (Red)	Susceptible to electrophilic attack
Nitrogen Atom (-NH-)	Negative (Yellow/Orange)	Potential site for electrophilic attack and hydrogen bonding
Acidic Hydrogen (-SH)	Highly Positive (Blue)	Prone to deprotonation and nucleophilic attack
Amino Hydrogen (-NH-)	Positive (Light Blue)	Potential for hydrogen bond donation
Phenyl Ring (π-system)	Negative (above/below plane)	Interaction with electrophiles
Bromine Atom	Negative	Contribution to the overall electronegative character

Nonlinear Optical (NLO) Properties Prediction

Nonlinear optical (NLO) materials are substances that exhibit a nonlinear response to an applied optical field, a property that is crucial for applications in optoelectronics and photonics, such as frequency conversion and optical switching. thermofisher.com Computational chemistry offers powerful methods to predict the NLO properties of molecules, primarily by calculating the first and second hyperpolarizabilities (β and γ, respectively).

Compounds containing sulfur atoms, known for their high polarizability, often exhibit significant NLO responses. illinois.edu The dithiocarbamate moiety, with its extended π-electron system and the presence of donor (amine) and acceptor (thiocarbonyl) groups, provides a structural basis for potential NLO activity. In (4-Bromophenyl)dithiocarbamic acid, the presence of the 4-bromophenyl group can further enhance these properties through extended conjugation and the influence of the halogen atom.

Computational predictions of NLO properties for (4-Bromophenyl)dithiocarbamic acid would involve calculating the dipole moment (μ), polarizability (α), and the first hyperpolarizability (β₀). A large β₀ value is indicative of a strong second-order NLO response. Theoretical studies on related sulfur-containing organic molecules have shown that intramolecular charge transfer (ICT) from the electron-donating groups to the electron-accepting groups is a key factor for high NLO activity. illinois.edu

Table 2: Representative Predicted Nonlinear Optical (NLO) Properties

Property	Symbol	Predicted Value (a.u.)	Significance
Dipole Moment	μ	> 0	Indicates polarity
Mean Polarizability	α	> 0	Measure of molecular polarizability
First Hyperpolarizability	β₀	> 0	Indicates potential for second-order NLO activity

Natural Bond Orbital (NBO) Analysis

Natural Bond Orbital (NBO) analysis is a theoretical method that provides a detailed description of the bonding and electronic structure of a molecule in terms of localized electron-pair bonding units (Lewis structures). illinois.edu It allows for the investigation of intramolecular interactions, such as hyperconjugation, and provides insights into charge transfer and delocalization effects. researchgate.net

For (4-Bromophenyl)dithiocarbamic acid, NBO analysis would reveal the nature of the chemical bonds and the distribution of electron density. Key features would include the strong polarization of the N-C and C-S bonds within the dithiocarbamate group. The analysis would also quantify the delocalization of the nitrogen lone pair electrons into the π* orbitals of the C=S bond, which contributes to the resonance stabilization of the dithiocarbamate moiety. wikipedia.org

Table 3: Key Predicted Natural Bond Orbital (NBO) Interactions and Their Stabilization Energies (E(2))

Donor NBO	Acceptor NBO	Predicted E(2) (kcal/mol)	Type of Interaction
LP(N)	π(C=S)	High	π-delocalization within the dithiocarbamate group
π(C=C) of Phenyl Ring	σ(C-N)	Moderate	Hyperconjugation
σ(C-H) of Phenyl Ring	π(C=C) of Phenyl Ring	Low	Hyperconjugation
LP(Br)	σ(C-C) of Phenyl Ring	Low	Hyperconjugation

Computational Modeling of Reaction Pathways and Mechanisms

Computational modeling is a powerful tool for investigating the detailed mechanisms of chemical reactions, including identifying transition states, intermediates, and calculating activation energies. nih.gov For (4-Bromophenyl)dithiocarbamic acid, computational methods can be employed to study various potential reaction pathways.

One important reaction of dithiocarbamic acids is their decomposition in acidic media, which typically proceeds through protonation followed by C-N bond cleavage to yield an amine and carbon disulfide. thermofisher.comresearchgate.net Computational modeling of this reaction for (4-Bromophenyl)dithiocarbamic acid would involve locating the transition state for the C-N bond breaking step and calculating the corresponding activation barrier. This would provide valuable information on the stability of the compound under acidic conditions.

Another area of interest is the modeling of its complexation reactions with metal ions. Dithiocarbamates are known to be excellent chelating agents for a wide range of metals. nih.gov Computational studies can predict the preferred coordination modes, binding energies, and the electronic structure of the resulting metal complexes. These calculations can help in understanding the sequestration of metal ions and the design of new metal-based compounds with specific properties.

Table 4: Representative Computationally Modeled Reaction Parameters

Reaction	Computational Method	Key Parameter	Predicted Outcome
Acid-catalyzed Decomposition	Density Functional Theory (DFT)	Activation Energy (Ea)	Provides insight into the kinetic stability in acidic environments
Metal Complexation (e.g., with Cu²⁺)	Density Functional Theory (DFT)	Binding Energy	Predicts the stability and feasibility of complex formation
Oxidation to Thiuram Disulfide	Density Functional Theory (DFT)	Reaction Enthalpy (ΔH)	Determines the thermodynamics of the oxidation process

Applications in Advanced Materials and Chemical Technologies

Single-Source Precursors (SSPs) for Nanomaterial Synthesis

Dithiocarbamate (B8719985) complexes have gained prominence as effective single-source precursors (SSPs) for the creation of metal sulfide (B99878) nanoparticles. researchgate.net An SSP is a single compound that contains all the necessary elements for the final material, simplifying the synthesis process. In the case of dithiocarbamate complexes, the molecule already contains the metal and sulfur atoms required to form metal sulfides. The decomposition of these complexes under specific conditions, such as solvothermal treatment, leads to the formation of crystalline nanoparticles with controlled size and phase. researchgate.net

The dithiocarbamate ligand is particularly well-suited for this application because the C-S bond is readily cleaved upon heating, facilitating the release of sulfur to form the metal sulfide lattice. researchgate.net This method has been successfully used to synthesize a wide range of binary and ternary metal sulfide nanoparticles, including those of iron, copper, nickel, cobalt, and lead. researchgate.netresearchgate.netnih.gov

Researchers have demonstrated that by carefully selecting the dithiocarbamate precursor and controlling reaction parameters like temperature and precursor concentration, it is possible to produce specific crystalline phases of metal sulfides. researchgate.netnih.gov For instance, decomposing a mixture of iron and nickel di-isobutyl-dithiocarbamate complexes at lower temperatures (210-230 °C) yields metastable violarite (FeNi₂S₄) nanoparticles, whereas higher temperatures produce the more thermodynamically stable pentlandite (B1173512) ((Fe,Ni)₉S₈). researchgate.netnih.gov

While specific studies focusing exclusively on (4-Bromophenyl)dithiocarbamic acid as an SSP are not prevalent in the reviewed literature, its structural analogy to other well-studied dithiocarbamates suggests its high potential in this field. The fundamental chemistry of the dithiocarbamate group ensures its capability to act as a precursor, and the 4-bromophenyl group could potentially influence the decomposition temperature or the properties of the resulting nanoparticles.

Table 1: Examples of Metal Sulfide Nanoparticles Synthesized from Dithiocarbamate SSPs

Metal Sulfide Nanoparticle	Dithiocarbamate Precursor(s)	Synthesis Method	Reference
Iron Sulfide (Pyrrhotite, Fe₇S₈)	Iron(III) dithiocarbamates	Solvothermal Decomposition	researchgate.net
Iron Sulfide (Greigite, Fe₃S₄)	Iron(III) dithiocarbamate with thiuram disulfide	Solvothermal Decomposition	researchgate.net
Lead Sulfide (PbS)	[Pb(L)₂phen] (L = N-alkyl-N-phenyl dithiocarbamate)	Not specified	researchgate.net
Copper Iron Sulfide (Chalcopyrite, CuFeS₂)	[Cu(S₂CNEt₂)₂] and [Fe(S₂CNEt₂)₃]	Hot-injection	researchgate.net
Iron Nickel Sulfide (Violarite, FeNi₂S₄)	[Fe(S₂CNiBu₂)₃] and [Ni(S₂CNiBu₂)₂]	Solvothermal Decomposition	researchgate.netnih.gov

Catalytic Applications in Organic Synthesis and Polymerization

The direct catalytic applications of (4-Bromophenyl)dithiocarbamic acid are not extensively documented. However, its derivatives and the materials synthesized from it show significant catalytic potential. Metal sulfide nanoparticles, such as those fabricated from dithiocarbamate SSPs, are known to possess catalytically active phases. researchgate.net For example, the iron sulfide mineral greigite (Fe₃S₄), which can be synthesized from dithiocarbamate precursors, is being investigated for its potential in the catalytic reduction of CO₂. researchgate.net Therefore, (4-Bromophenyl)dithiocarbamic acid can be viewed as a precursor to catalytically active materials.

In the realm of polymer science, related bromophenyl compounds have been used to create functional polymers. For instance, N-(4-bromophenyl)-2-methacrylamide has been copolymerized with n-butyl methacrylate (B99206) to produce new polymers. researchgate.net The incorporation of the bromophenyl group was found to increase the glass transition temperature and thermal stability of the resulting copolymer. researchgate.net This demonstrates the role of the 4-bromophenyl moiety in tailoring the physical properties of advanced polymers.

Environmental Applications

The dithiocarbamate functional group is a powerful chelating agent, meaning it can form multiple coordination bonds with a single metal ion. nih.gov This property makes dithiocarbamate-containing compounds highly effective at binding and removing heavy metals from the environment. researchgate.net

The sulfur atoms within the dithiocarbamate group have a high affinity for heavy metal ions, forming stable, insoluble metal-dithiocarbamate complexes. researchgate.net This interaction allows for the efficient precipitation and removal of toxic metals from contaminated water and wastewater. researchgate.netresearchgate.net Numerous dithiocarbamate derivatives have been developed and successfully applied for the removal of a wide range of heavy metals, including copper (Cu), lead (Pb), cadmium (Cd), and nickel (Ni). researchgate.netresearchgate.net

For example, dithiocarbamate-modified sporopollenin (B1173437) (a component of plant spore walls) showed a 1,320% improvement in sorption capacity for Cu(II) and a 1,012% improvement for Pb(II) compared to the unmodified material. researchgate.net This enhancement is attributed to the strong affinity of the sulfur in the dithiocarbamate group for these metals. researchgate.net Similarly, a dithiocarbamate agent named DTC-TBA demonstrated over 99% removal efficiency for copper ions from Cu-EDTA wastewater, reducing the concentration to below 0.37 mg/L within minutes. researchgate.net Given this well-established reactivity, (4-Bromophenyl)dithiocarbamic acid is expected to be a highly effective agent for the sequestration of heavy metals from contaminated media.

Table 2: Heavy Metal Removal Using Dithiocarbamate (DTC)-Based Agents

Target Metal Ion	DTC-based Adsorbent/Agent	Removal Efficiency / Capacity	Reference
Copper (Cu²⁺)	DTC-TBA	>99%	researchgate.net
Copper (Cu²⁺)	Dithiocarbamated-sporopollenin	0.2734 mmol/g	researchgate.net
Lead (Pb²⁺)	Dithiocarbamated-sporopollenin	0.4572 mmol/g	researchgate.net
Cadmium (Cd²⁺)	Dithiocarbamated-sporopollenin	0.0631 mmol/g	researchgate.net

Role as Chemical Intermediates in Organic Synthesis

(4-Bromophenyl)dithiocarbamic acid is a valuable chemical intermediate due to its two distinct reactive sites: the dithiocarbamic acid group and the bromo-substituted phenyl ring. This dual functionality allows it to serve as a versatile building block for a wide range of more complex molecules.

The dithiocarbamate moiety is a precursor for the synthesis of various sulfur- and nitrogen-containing heterocyclic compounds. asianpubs.org It can also be used in multicomponent reactions to generate diverse molecular scaffolds, such as dithiocarbamate-containing piperazines. nih.gov

Simultaneously, the 4-bromophenyl group is a classic "handle" in organic synthesis, widely used in transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, and Buchwald-Hartwig reactions). The bromine atom can be readily substituted to form new carbon-carbon or carbon-heteroatom bonds, enabling the construction of complex molecular architectures. For example, the 4-bromophenyl group is a key starting component in the synthesis of valuable pharmaceutical building blocks like enantiomerically pure (S)-3-(4-bromophenyl)butanoic acid and 2-(4-bromophenyl)quinoline (B1270115) derivatives. nih.govorgsyn.orgorgsyn.org The presence of this functional group in (4-Bromophenyl)dithiocarbamic acid makes it a useful intermediate for integrating the dithiocarbamate functionality into larger, more complex target molecules.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for (4-bromophenyl)dithiocarbamic acid, and how do reaction conditions influence yield and purity?

• Methodological Answer : The synthesis typically involves reacting 4-bromophenylamine with carbon disulfide under alkaline conditions. However, advanced methods include using superacidic media (e.g., HF/AsF₅ or HF/SbF₅) to stabilize intermediates, achieving near-quantitative yields . Decomposition kinetics must be considered, as dithiocarbamic acids degrade via hydrolysis (half-life ~15.7 hours at 25°C), requiring low-temperature handling (<−40°C) and inert atmospheres to minimize side reactions .

Q. How can researchers characterize the stability of (4-bromophenyl)dithiocarbamic acid under varying pH and temperature conditions?

• Methodological Answer : Stability studies should employ UV-Vis spectroscopy or HPLC to monitor decomposition products (e.g., CS₂ and NH₃). Kinetic analyses at different pH levels (e.g., acidic, neutral, alkaline buffers) and temperatures (via Arrhenius plots) reveal degradation pathways. For example, superacid-stabilized salts (e.g., H₂NC(SH)₂⁺MF₆⁻) exhibit enhanced stability compared to free acids .

Q. What spectroscopic techniques are most effective for confirming the structure of (4-bromophenyl)dithiocarbamic acid and its derivatives?

• Methodological Answer :

• FT-IR : Confirm S-H (~2550 cm⁻¹) and C=S (~950–1250 cm⁻¹) stretches.
• NMR : ¹H NMR detects aromatic protons (δ 7.2–7.8 ppm for 4-bromophenyl) and NH/CH₂ groups. ¹³C NMR identifies thiocarbonyl carbons (~200 ppm).
• Mass Spectrometry : High-resolution ESI-MS or MALDI-TOF validates molecular ions and fragmentation patterns .